Cas no 114903-30-9 (Boc-5-methoxy-L-tryptophan)

Boc-5-methoxy-L-tryptophan is a protected derivative of the non-proteinogenic amino acid 5-methoxy-L-tryptophan, featuring a Boc (tert-butoxycarbonyl) group at the N-terminus. This compound is widely used in peptide synthesis, where the Boc group serves as a temporary protecting group, enabling selective deprotection under mild acidic conditions. The 5-methoxy substitution enhances the molecule's stability and modulates its electronic properties, making it valuable in medicinal chemistry and biochemical research. Its high purity and well-defined structure ensure consistent performance in solid-phase and solution-phase peptide synthesis. The product is particularly useful for studying tryptophan-derived bioactive peptides and designing novel therapeutic agents.
Boc-5-methoxy-L-tryptophan structure
Boc-5-methoxy-L-tryptophan structure
Product Name:Boc-5-methoxy-L-tryptophan
CAS No:114903-30-9
MF:C17H22N2O5
MW:334.366984844208
CID:1037230
Update Time:2025-11-01

Boc-5-methoxy-L-tryptophan Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((tert-Butoxycarbonyl)amino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid
    • (S)-2-(tert-butoxycarbonylamino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid
    • Boc-5-methoxy-L-tryptophan
    • AG-B-16801
    • AK109734
    • CTK7A7887
    • KB-210892
    • SureCN8939524
    • Cbz-L-5-methoxytryptophan
    • N-BOC-5-METHOXY-L-TRYPTOPHAN
    • L-Tryptophan, N-[(1,1-dimethylethoxy)carbonyl]-5-methoxy-
    • Inchi: 1S/C17H22N2O5/c1-17(2,3)24-16(22)19-14(15(20)21)7-10-9-18-13-6-5-11(23-4)8-12(10)13/h5-6,8-9,14,18H,7H2,1-4H3,(H,19,22)(H,20,21)/t14-/m0/s1
    • InChI Key: RFEFILRKWWZSFK-AWEZNQCLSA-N
    • SMILES: O(C(N[C@H](C(=O)O)CC1=CNC2C=CC(=CC1=2)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 334.15296
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8

Experimental Properties

  • PSA: 100.65

Boc-5-methoxy-L-tryptophan Security Information

  • HazardClass:IRRITANT

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Additional information on Boc-5-methoxy-L-tryptophan

Comprehensive Overview of Boc-5-methoxy-L-tryptophan (CAS No. 114903-30-9): Applications and Insights

Boc-5-methoxy-L-tryptophan (CAS No. 114903-30-9) is a protected derivative of the amino acid L-tryptophan, widely utilized in peptide synthesis and pharmaceutical research. The compound features a tert-butoxycarbonyl (Boc) protecting group and a 5-methoxy modification, enhancing its stability and reactivity in complex chemical processes. This article explores its properties, applications, and relevance in contemporary scientific advancements, addressing frequently searched topics such as "Boc-protected amino acids," "peptide synthesis techniques," and "tryptophan derivatives in drug discovery."

The growing demand for peptide-based therapeutics has spotlighted compounds like Boc-5-methoxy-L-tryptophan. Researchers often search for "how to use Boc-5-methoxy-L-tryptophan in solid-phase peptide synthesis" or "Boc-5-methoxy-L-tryptophan solubility," reflecting its practical challenges. This derivative’s methoxy group improves lipophilicity, making it valuable for designing membrane-permeable peptides. Its Boc group ensures compatibility with standard Fmoc-based strategies, a hot topic in automated peptide production.

In drug development, Boc-5-methoxy-L-tryptophan serves as a precursor for neuroactive compounds and GPCR-targeted molecules. Searches like "tryptophan derivatives for serotonin research" align with its role in studying neurotransmitter pathways. The compound’s CAS No. 114903-30-9 is critical for regulatory documentation, often queried alongside "Boc-5-methoxy-L-tryptophan suppliers" or "purity specifications." Analytical methods such as HPLC and mass spectrometry are typically employed to verify its quality, a concern for laboratories prioritizing reproducibility.

Beyond pharmaceuticals, Boc-5-methoxy-L-tryptophan is explored in bioconjugation and proteomics. Queries like "fluorescent labeling with tryptophan analogs" highlight its utility in imaging studies. The 5-methoxy modification also attracts interest in "natural product synthesis," as it mimics motifs found in bioactive alkaloids. Environmental and storage conditions—such as "Boc-5-methoxy-L-tryptophan stability under refrigeration"—are frequently discussed, emphasizing its sensitivity to light and temperature.

In summary, Boc-5-methoxy-L-tryptophan (CAS No. 114903-30-9) bridges fundamental chemistry and cutting-edge applications. Its versatility in peptide design, drug discovery, and biochemical tools ensures sustained relevance. By addressing trending queries and integrating SEO-friendly terms like "Boc-protected tryptophan uses" or "buy Boc-5-methoxy-L-tryptophan," this overview caters to both academic and industrial audiences seeking authoritative insights.

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